7-(Tert-butoxycarbonyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-2-carboxylic acid

• IUPAC Name: 7-[(2-methylpropan-2-yl)oxycarbonyl]-6,8-dihydro-5H-imidazo[1,2-a]pyrazine-2-carboxylic acid
• InChI: InChI=1S/C12H17N3O4/c1-12(2,3)19-11(18)15-5-4-14-6-8(10(16)17)13-9(14)7-15/h6H,4-5,7H2,1-3H3,(H,16,17)
• InChI Key: YUBMPMRXTOOBIU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN2C=C(N=C2C1)C(=O)O
• Molecular Formula: C12H17N3O4
• DSSTOX Substance ID: DTXSID60659437
• Molecular Weight: 267.28 g/mol
• CAS No.: 885281-30-1

Description

“7-(Tert-butoxycarbonyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-2-carboxylic acid” is a chemical compound with the CAS Number: 1160248-16-7. It has a molecular weight of 267.28. The compound is solid in physical form.

Molecular Structure Analysis

The linear formula of this compound is C12H17N3O4. The InChI code is 1S/C12H17N3O4/c1-12(2,3)19-11(18)15-5-4-14-6-8(10(16)17)13-9(14)7-15/h6H,4-5,7H2,1-3H3,(H,16,17).

Physical And Chemical Properties Analysis

The compound is a solid at room temperature. It has a molecular weight of 267.28.

Scientific Research Applications

Synthesis Processes

• Synthesis of Analogous Compounds : Various analogs of imidazo[1,2-a]pyrazine, like 7-benyzl-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine, have been synthesized through methods involving reductive amination, chlorination, and cyclization. These processes are critical for the formation of compounds with potential pharmacological activities (Teng Da-wei, 2012).

• Reactivity Studies : Research on the reactivity of related compounds, such as 7-amino-3-tert-butyl-8-(2H-tetrazol-5-yl)pyrazolo[5,1-c][1,2,4]triazin-4(6H)-one, offers insights into the chemical behavior of imidazo[1,2-a]pyrazine derivatives. These studies are essential for understanding how these compounds can be modified and used in various applications (L. Mironovich & D. Shcherbinin, 2014).

Biological and Pharmacological Applications

• Antimicrobial Activity : Certain N-arylimidazo[1,2-a]pyrazine-2-carboxamides, synthesized from imidazo[1,2-a]pyrazine-2-carboxylic acid, have shown promising antimicrobial activities. This indicates the potential use of these derivatives in developing new antimicrobial agents (B. Jyothi & N. Madhavi, 2019).

• Biological Evaluation : Studies on substituted pyrazinecarboxamides, including those related to imidazo[1,2-a]pyrazine-2-carboxylic acid, have explored their anti-mycobacterial, antifungal, and photosynthesis-inhibiting activities. These investigations are crucial for assessing the therapeutic potential of these compounds (M. Doležal et al., 2006).

Chemical Properties and Interactions

• Hydrogen Bond Formation : Research on related compounds, like energetic multi-component molecular solids, has shown the significance of hydrogen bonds in assembling molecules into larger architectures. This understanding is crucial for the development of new materials and drugs (Lei Wang et al., 2014).

• Decarboxylation and Electrophilic Substitution : Studies on the reactivity of 7-R-3-tert-butyl-4-oxo-4,6-dihydropyrazolo[5,1-c][1,2,4]triazine-8-carboxylic acids reveal insights into decarboxylation and electrophilic substitution processes. This knowledge is essential for synthesizing new compounds with potential applications in various fields (S. M. Ivanov et al., 2019).

Mechanism of Action

The compound is mentioned as a rigid linker in PROTAC development for targeted protein degradation. Incorporation of rigidity into the linker region of bifunctional protein degraders may impact the 3D orientation of the degrader and thus ternary complex formation as well as optimization of drug-like properties.

Synthesis routes and methods

Procedure details

LiOH.H2O (8.8 mmol, 4.0 equiv.) was added at 0° C. to a solution of 7-tert-butyl 2-ethyl-5,6-dihydroimidazo[1,2-a]pyrazine-2,7(8H)-dicarboxylate (2.2 mmol, 1.0 equiv.) in methanol/water (2.5:1, 35 ml), and the mixture was then stirred for 2 h at 25° C. When the reaction was complete (TLC monitoring), the methanol was removed in vacuo, the residue was diluted with water (40 ml), and extraction with ethyl acetate (2×40 ml) was carried out. The aqueous phase was then adjusted to pH 2-3 with 1N HCl solution, and the resulting solid was filtered out. The solid was taken up in toluene, and the solvent was then removed in vacuo (2×) to yield the desired product in the form of a white solid. Yield: 68%.